Cas no 104215-84-1 (4,4'-Dichlorodiphenyltrichloroethane-13C12)

4,4'-Dichlorodiphenyltrichloroethane-13C12 Properties

Names and Identifiers

• 4, 4-DDT
• (P,P'-DICHLORODIPHENYL)TRICHLOROETHANE (RING-13C12)
• 4,4'-DDT (RING-13C12)
• P,P'-DDT-13C12
• 4,4'-DDT (13C12)
• 4,4'-Dichlorodiphenyltrichloroethane-13C12
• 4,4'-DDT 13C12 100 microg/mL in Acetone
• Benzene-13C6, 1,1'-(2,2,2-trichloroethylidene)bis[4-chloro-
• 4,4/'-DDT (13C12)
• 1-chloro-4-[2,2,2-trichloro-1-(4-chloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)ethyl](1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene
• Benzene-13C6, 1,1'-(2,2,2-trichloroethylidene)bis[4-chloro- (9CI); 4,4'-DDT 13C12; 4,4'-DDT (ring-13C12)
• DTXSID601015925
• 104215-84-1
• 4,4'-DDT (Ring-13C12, 99%)
• +Expand

• InChIKey： YVGGHNCTFXOJCH-WCGVKTIYSA-N
• Inchi： InChI=1S/C14H9Cl5/c15-11-5-1-9(2-6-11)13(14(17,18)19)10-3-7-12(16)8-4-10/h1-8,13H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• SMILES： Cl[13C]1=[13CH][13CH]=[13C](C([13C]2=[13CH][13CH]=[13C](Cl)[13CH]=[13CH]2)C(Cl)(Cl)Cl)[13CH]=[13CH]1

Computed Properties

• Exact Mass: 375.99657
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 363.954947g/mol
• Heavy Atom Count: 19
• Complexity: 250
• Isotope Atom Count: 12
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0